3-(2,4-Difluorophenoxy)benzaldehyde

• Molecular Formula: C13H8F2O2
• Molecular Weight: 234.20 g/mol
• IUPAC Name: 3-(2,4-difluorophenoxy)benzaldehyde
• InChI: InChI=1S/C13H8F2O2/c14-10-4-5-13(12(15)7-10)17-11-3-1-2-9(6-11)8-16/h1-8H
• InChI Key: ZXVHGHDQGWPGAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)F)F)C=O

Description

3-(2,4-Difluorophenoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H8F2O2 and its molecular weight is 234.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated sulphuric acid (0.18 g) was added to a solution of 2-(3-(2,4-difluorophenoxy)phenyl)-1,3-dioxolane in acetone (200 cm3). The stirred mixture was heated at 55° C. for 5 hours. After cooling, the solvent was evaporated under reduced pressure, and the residue neutralised by addition of an aqueous solution of sodium hydrogen carbonate. This aqueous mixture was partitioned between diethyl ether and water. The ether layer was separated, dried over anhydrous magnesium sulphate and the solvent evaporated under reduced pressure to give 3-(2,4-difluorophenoxy)benzaldehyde as an oil (6.4 g). The product was shown to be 85% pure by gas liquid chromatography, and was used without further purification.